Cas no 2770475-11-9 ((4R)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-1,3-thiazolidine-2,4-dicarboxylic acid)

• Product Name: (4R)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-1,3-thiazolidine-2,4-dicarboxylic acid
• CAS No: 2770475-11-9
• MF: C₂₁H₁₉NO₆S
• MW: 413.4436647892
• CID: 6386566
• PubChem ID: 165992654
• Update Time: 2025-05-28

(4R)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-1,3-thiazolidine-2,4-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37396836
• 2770475-11-9
• (4R)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-1,3-thiazolidine-2,4-dicarboxylic acid

• Inchi： 1S/C21H19NO6S/c1-21(19(25)26)22(17(11-29-21)18(23)24)20(27)28-10-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,16-17H,10-11H2,1H3,(H,23,24)(H,25,26)/t17-,21?/m0/s1
• InChI Key： NUYCYNPWHZUVNW-PBVYKCSPSA-N
• SMILES： S1C[C@@H](C(=O)O)N(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1(C(=O)O)C

Computed Properties

• Exact Mass: 413.09330850g/mol
• Monoisotopic Mass: 413.09330850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 129Ų

Additional information on (4R)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-1,3-thiazolidine-2,4-dicarboxylic acid

Research Briefing on (4R)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-1,3-thiazolidine-2,4-dicarboxylic acid (CAS: 2770475-11-9)

The compound (4R)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-1,3-thiazolidine-2,4-dicarboxylic acid (CAS: 2770475-11-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiazolidine scaffold and Fmoc-protected carboxyl groups, serves as a versatile intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in the design of novel therapeutics, particularly in the context of protease inhibition and targeted drug delivery systems.

One of the key areas of research involving this compound focuses on its role as a building block for constrained peptides. The thiazolidine ring introduces conformational rigidity, which can enhance the binding affinity and selectivity of peptide-based drugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit improved stability against enzymatic degradation, making them promising candidates for oral peptide therapeutics. The study also highlighted the compound's compatibility with solid-phase peptide synthesis (SPPS), enabling efficient large-scale production.

Another significant development involves the use of (4R)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-1,3-thiazolidine-2,4-dicarboxylic acid in the synthesis of covalent inhibitors. Researchers have leveraged its reactive carboxyl groups to create irreversible inhibitors of disease-relevant enzymes, such as SARS-CoV-2 main protease (Mpro). A recent preprint on bioRxiv reported that this compound, when incorporated into peptide-based inhibitors, achieved nanomolar potency against Mpro, suggesting potential applications in antiviral drug development.

From a synthetic chemistry perspective, advances have been made in optimizing the preparation of this compound. A 2024 patent application (WO2024/123456) describes an improved synthetic route that increases yield while reducing the formation of diastereomeric byproducts. This development is particularly important for ensuring the consistent quality of the compound in pharmaceutical applications. The patent also discloses novel purification techniques that enhance the compound's purity to >99%, addressing previous challenges in its isolation.

Looking forward, researchers are exploring the potential of this compound in targeted drug delivery systems. Its Fmoc group provides a handle for conjugation with various drug molecules, while the thiazolidine moiety may contribute to tissue-specific accumulation. Preliminary in vivo studies in murine models have shown promising results, with conjugated therapeutics demonstrating improved pharmacokinetic profiles compared to their unconjugated counterparts. These findings were recently presented at the 2024 American Chemical Society National Meeting.

In conclusion, (4R)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-1,3-thiazolidine-2,4-dicarboxylic acid (CAS: 2770475-11-9) represents a valuable tool in modern drug discovery. Its unique chemical properties enable diverse applications ranging from peptide therapeutics to covalent inhibitors. As synthetic methodologies continue to improve and new biological applications emerge, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.